
2-(Trifluoroacetyl)cyclohexanone CAS number

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-(Trifluoroacetyl)cyclohexanone

CAS No.: 387-89-3

Cat. No.: B1295875

Get Quote

An In-Depth Technical Guide to 2-(Trifluoroacetyl)cyclohexanone (CAS No. 387-89-3) for

Researchers and Drug Development Professionals

Introduction
2-(Trifluoroacetyl)cyclohexanone is a fluorinated β-dicarbonyl compound of significant

interest in synthetic and medicinal chemistry. The incorporation of a trifluoroacetyl group into

organic molecules can impart unique properties, such as enhanced metabolic stability,

increased binding affinity to biological targets, and altered lipophilicity, making its derivatives

valuable building blocks in drug discovery.[1][2] This guide provides a comprehensive technical

overview of 2-(Trifluoroacetyl)cyclohexanone, covering its synthesis, purification,

characterization, and applications, with a focus on providing practical insights for researchers,

scientists, and drug development professionals. The CAS number for this compound is 387-89-

3.

Physicochemical Properties
A summary of the key physicochemical properties of 2-(Trifluoroacetyl)cyclohexanone is

provided in the table below.
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Property Value

CAS Number 387-89-3

Molecular Formula C₈H₉F₃O₂

Molecular Weight 194.15 g/mol

Appearance Colorless to pale yellow liquid

Purity Typically ≥95%

Synthesis of 2-(Trifluoroacetyl)cyclohexanone
Core Synthetic Pathway: The Claisen Condensation
The most direct and widely employed method for the synthesis of 2-
(Trifluoroacetyl)cyclohexanone is the mixed Claisen condensation.[3][4] This robust carbon-

carbon bond-forming reaction occurs between a ketone (cyclohexanone) and a trifluoroacetate

ester, such as ethyl trifluoroacetate, in the presence of a strong base.[5]

Mechanistic Rationale
The reaction is initiated by the deprotonation of the α-carbon of cyclohexanone by a strong

base, typically a sodium alkoxide like sodium ethoxide, to form a nucleophilic enolate. This

enolate then attacks the electrophilic carbonyl carbon of the trifluoroacetate ester. The resulting

tetrahedral intermediate subsequently collapses, eliminating the ethoxide leaving group to yield

the β-diketone. The reaction is driven to completion by the deprotonation of the acidic proton

between the two carbonyl groups of the product, forming a stable enolate. An acidic workup is

then required to protonate this enolate and afford the final product.[4]

Detailed Experimental Protocol
The following protocol is a representative procedure for the synthesis of 2-
(Trifluoroacetyl)cyclohexanone based on established Claisen condensation methodologies.

[5][6]

Materials:

Cyclohexanone
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Ethyl trifluoroacetate

Sodium ethoxide (NaOEt) or Sodium hydride (NaH)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄) (e.g., 3 M)

Standard laboratory glassware (round-bottom flask, reflux condenser, dropping funnel, etc.)

Inert atmosphere (Nitrogen or Argon)

Procedure:

Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer, a

reflux condenser, and a dropping funnel under an inert atmosphere, suspend sodium

ethoxide (1.1 equivalents) in anhydrous diethyl ether.

Addition of Reactants: To the stirred suspension, add a solution of cyclohexanone (1.0

equivalent) and ethyl trifluoroacetate (1.1 equivalents) in anhydrous diethyl ether dropwise

from the dropping funnel at a rate that maintains a gentle reflux.

Reaction: After the addition is complete, continue to stir the reaction mixture at reflux for an

additional 2-4 hours, or until the reaction is complete as monitored by TLC or GC.

Work-up: Cool the reaction mixture to room temperature and then pour it into a beaker

containing ice and a slight excess of dilute hydrochloric acid or sulfuric acid to neutralize the

base and protonate the product.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over

anhydrous sodium sulfate (Na₂SO₄).

Solvent Removal: Filter the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.
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Caption: Claisen condensation synthesis of 2-(Trifluoroacetyl)cyclohexanone.

Purification of 2-(Trifluoroacetyl)cyclohexanone
Post-Synthesis Work-up and Purification Strategy
The crude product obtained after the initial work-up may contain unreacted starting materials

and side products. Purification is typically achieved by vacuum distillation.[7] For smaller scales

or for achieving higher purity, column chromatography on silica gel can also be employed.[8]

Detailed Purification Protocol (Vacuum Distillation)
Apparatus Setup: Assemble a vacuum distillation apparatus using a short-path distillation

head.

Distillation: Transfer the crude product to the distillation flask. Apply vacuum and gently heat

the flask. Collect the fraction corresponding to the boiling point of 2-
(Trifluoroacetyl)cyclohexanone. The exact boiling point will depend on the applied

pressure.
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Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of 2-
(Trifluoroacetyl)cyclohexanone. The compound exists as a mixture of keto and enol

tautomers, which will be reflected in the NMR spectra.[1][9]

Nucleus
Expected Chemical
Shift (δ)

Multiplicity Assignment

¹H NMR 1.6 - 2.5 ppm m
Cyclohexane ring

protons

~13-15 ppm br s Enolic OH (if present)

¹³C NMR 20 - 45 ppm
Cyclohexane ring

carbons

~117 ppm (q) q -CF₃

~190 - 205 ppm Carbonyl carbons

¹⁹F NMR -70 to -80 ppm s -CF₃

Note: The exact chemical shifts can vary depending on the solvent and the keto-enol

equilibrium.[10][11]

Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the carbonyl groups and the C-F

bonds. The presence of the enol form will also give rise to a broad O-H stretching band.[12][13]
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Wavenumber (cm⁻¹) Intensity Assignment

~3400-2500 Broad O-H stretch (enol)

~1710-1740 Strong C=O stretch (keto)

~1600-1650 Strong C=O stretch (enone)

~1100-1300 Strong C-F stretch

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) will likely show a molecular ion peak (M⁺) at

m/z 194. The fragmentation pattern is expected to be dominated by the loss of the

trifluoroacetyl group and other characteristic cleavages of the cyclohexanone ring.[14][15][16]

[17]

Applications as a Versatile Building Block in
Heterocyclic Chemistry
2-(Trifluoroacetyl)cyclohexanone is a valuable precursor for the synthesis of various

heterocyclic compounds, particularly pyrazoles and pyrimidines, which are privileged scaffolds

in medicinal chemistry.[18][19]

Synthesis of Pyrazole Derivatives
The reaction of 2-(Trifluoroacetyl)cyclohexanone with hydrazine or its derivatives provides a

straightforward route to trifluoromethyl-substituted pyrazoles.[18][20] The reaction proceeds via

a condensation reaction followed by cyclization.
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Caption: Synthesis of pyrimidine derivatives from 2-(Trifluoroacetyl)cyclohexanone.

Significance in Drug Discovery and Medicinal
Chemistry
The Role of Fluorinated Motifs
The introduction of fluorine atoms or trifluoromethyl groups into drug candidates is a common

strategy in medicinal chemistry to modulate their pharmacokinetic and pharmacodynamic

properties. [1][2][21]The high electronegativity and small size of fluorine can lead to improved

metabolic stability, enhanced binding to target proteins, and increased lipophilicity, which can

improve cell membrane permeability.

Potential as a Scaffold for Bioactive Molecules
2-(Trifluoroacetyl)cyclohexanone serves as a versatile starting material for the synthesis of a

wide range of compounds with potential biological activity. [22][23][24]The ability to readily form

heterocyclic structures like pyrazoles and pyrimidines, which are core components of many

approved drugs, makes this compound particularly valuable for lead generation and

optimization in drug discovery programs. [20][25][26]
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Safety, Handling, and Disposal
Hazard Assessment
While a specific, comprehensive safety data sheet for 2-(Trifluoroacetyl)cyclohexanone is

not readily available in all public databases, it should be handled with the caution appropriate

for fluorinated β-dicarbonyl compounds. These compounds may be harmful if swallowed, in

contact with skin, or if inhaled, and may cause skin and eye irritation. [2][27]

Recommended Handling Procedures
Engineering Controls: All manipulations should be carried out in a well-ventilated fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves (e.g., nitrile or neoprene).

General Hygiene: Avoid inhalation of vapors and contact with skin and eyes. Wash hands

thoroughly after handling.

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and bases. [28]* Disposal: Dispose of

waste in accordance with local, state, and federal regulations. Halogenated organic waste

should be collected in a designated, properly labeled container. [27][29]
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